1-(7-Ethylbenzofuran-2-yl)-2-methylpropan-1-amine

• Molecular Formula: C14H19NO
• Molecular Weight: 217.31 g/mol
• IUPAC Name: 1-(7-ethyl-1-benzofuran-2-yl)-2-methylpropan-1-amine
• InChI: InChI=1S/C14H19NO/c1-4-10-6-5-7-11-8-12(16-14(10)11)13(15)9(2)3/h5-9,13H,4,15H2,1-3H3
• InChI Key: NMSFZWLOEQTTEC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC2=C1OC(=C2)C(C(C)C)N

Description

1-(7-Ethylbenzofuran-2-yl)-2-methylpropan-1-amine is a benzofuran-derived amine characterized by a 7-ethyl-substituted benzofuran core linked to a branched 2-methylpropan-1-amine group. Benzofuran scaffolds are pharmacologically significant due to their diverse biological activities, including antimicrobial, antifungal, and receptor-binding capabilities . The ethyl group at the 7-position of the benzofuran ring likely enhances lipophilicity, while the 2-methylpropan-1-amine moiety may influence stereoelectronic interactions and solubility .

Preparation Methods

The synthesis of 1-(7-Ethylbenzofuran-2-yl)-2-methylpropan-1-amine can be achieved through several synthetic routes. One common method involves the cyclization of ortho-hydroxystilbenes into benzofurans using hypervalent iodine reagents . Another approach is the oxidative cyclization of 2-hydroxystilbenes using (diacetoxyiodo)benzene as a catalyst . Industrial production methods often involve the use of microwave-assisted synthesis to obtain benzofuran derivatives efficiently .

Chemical Reactions Analysis

1-(7-Ethylbenzofuran-2-yl)-2-methylpropan-1-amine undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include hypervalent iodine reagents, (diacetoxyiodo)benzene, and ruthenium catalysts . Major products formed from these reactions include 2-arylbenzofurans and 2-arylnaphthofurans .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it has shown potential as an antimicrobial agent due to its benzofuran scaffold . In medicine, benzofuran derivatives have been explored for their anti-cancer properties . Additionally, this compound has applications in the pharmaceutical industry as a potential drug lead compound .

Mechanism of Action

The mechanism of action of 1-(7-Ethylbenzofuran-2-yl)-2-methylpropan-1-amine involves its interaction with molecular targets and pathways in the body. For instance, it may act as a beta-adrenergic receptor antagonist, similar to bufuralol . This interaction can inhibit the activation of adenylate cyclase, leading to various physiological effects.

Comparison with Similar Compounds

Table 1: Structural and Pharmacological Comparison of Benzofuran Derivatives

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Reported Biological Activity	Key Analytical Methods
1-(7-Ethylbenzofuran-2-yl)-2-methylpropan-1-amine	C₁₄H₁₉NO	217.31	7-Ethylbenzofuran, 2-methylpropan-1-amine	Not explicitly reported (inferred from analogs)	NMR, GC-MS, HPLC (hypothetical)
1-(Benzofuran-2-yl)-N-methylpropan-2-amine (2-MAPB)	C₁₂H₁₅NO	189.24	Benzofuran, N-methylpropan-2-amine	Psychoactive properties (structural similarity to amphetamines)	GC-MS, FTIR, NMR
1-(7-Ethylbenzofuran-2-yl)-2-(1H-1,2,4-triazol-1-yl)ethanone	C₁₄H₁₅N₃O₂	257.29	7-Ethylbenzofuran, triazolyl-ethanone	Antibacterial, antifungal (99% ee enantiomeric purity)	NMR, IR, asymmetric catalysis
2-(5-Fluoro-7-methyl-3-methylsulfanyl-1-benzofuran-2-yl)acetic acid	C₁₃H₁₁FO₃S	278.29	Fluorine, methylsulfanyl, acetic acid	Antibacterial, crystallographic stability	X-ray diffraction, column chromatography
1-(4-Ethylphenyl)-2-methylpropan-1-amine	C₁₂H₁₉N	177.29	4-Ethylphenyl, 2-methylpropan-1-amine	Not explicitly reported (liquid at RT)	NMR, storage stability

Key Observations:

The 2-methylpropan-1-amine group introduces steric bulk, which may reduce receptor-binding efficiency compared to smaller amines (e.g., 2-MAPB’s N-methylpropan-2-amine) .

Stereochemical Considerations :

• Asymmetric synthesis methods (e.g., Rh-catalyzed transfer hydrogenation in ) highlight the importance of enantiomeric purity. The target compound’s 2-methylpropan-1-amine group could exhibit stereospecific interactions, akin to the 99% ee observed in triazolyl derivatives .

Physicochemical Properties :

• The hydrochloride salt form of fluorophenyl analogs (e.g., ) increases water solubility, suggesting that the target compound’s free base may require salt formation for pharmaceutical applications .
• Crystallographic data from benzofuran-carboxylic acid derivatives () demonstrates intermolecular hydrogen bonding, which correlates with higher melting points (436–437 K) compared to liquid phenyl analogs (e.g., ) .

Key Observations:

Synthetic Efficiency :

• Yields for benzofuran derivatives range from 47–83%, with higher yields achieved in hydrolysis reactions () compared to asymmetric catalysis () .
• The target compound’s synthesis may parallel methods for triazolyl derivatives, utilizing column chromatography for purification .

Analytical Robustness :

• 2D-NMR techniques (e.g., HSQC, HMBC in ) are critical for resolving complex benzofuran structures, particularly when distinguishing regioisomers .
• X-ray crystallography () provides definitive structural confirmation, though it requires high-purity crystals .